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Compound of Interest

Compound Name: N-Acetyltyrosine

Cat. No.: B3028722 Get Quote

Essential guidance for laboratory professionals on the safe handling, personal protective

equipment (PPE), and disposal of N-Acetyltyrosine, ensuring a secure research environment.

For researchers, scientists, and drug development professionals, maintaining a safe laboratory

environment is paramount. This guide provides immediate and essential safety and logistical

information for handling N-Acetyltyrosine, a compound utilized in various research and

pharmaceutical applications. Adherence to these procedural steps will minimize risk and ensure

operational integrity.

Quantitative Data Summary
While comprehensive toxicological data for N-Acetyltyrosine is not fully available, the

following table summarizes its key physical and chemical properties. Researchers should note

that the toxicological properties have not been fully investigated, and therefore, the compound

should be handled with care as if it were hazardous.[1][2]
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Property Value References

Appearance
White crystals or crystalline

powder
[3]

Molecular Formula C₁₁H₁₃NO₄ [4]

Molecular Weight 223.22 g/mol [4]

Melting Point 149 - 152 °C [3]

Solubility

- In Water: 17.5 g/100g H₂O

(20°C)- In PBS (pH 7.2):

Approx. 10 mg/mL- In Ethanol,

DMSO, Dimethyl Formamide:

Approx. 25 mg/mL

[1][3]

Occupational Exposure Limits Not established [3]

Acute Toxicity (LD50/LC50) No data available [2][5]

Personal Protective Equipment (PPE)
A robust PPE strategy is critical to prevent exposure to N-Acetyltyrosine through inhalation,

skin, or eye contact. The minimum required PPE is outlined below.
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Body Part
Personal Protective
Equipment (PPE)

Rationale

Eyes/Face

- Safety glasses with side-

shields: Essential for all

operations.- Face shield:

Required when there is a risk

of splashes or dust generation.

Protects against airborne

particles and potential

splashes that can cause

serious eye damage.[6]

Skin

- Chemical-resistant gloves:

Nitrile or other compatible

gloves should be worn.-

Laboratory coat: A standard

lab coat is required.- Protective

clothing: Additional chemical-

resistant clothing may be

necessary for larger quantities.

Prevents direct skin contact,

which may cause irritation.[5]

[7] Gloves should be inspected

before use and removed using

the proper technique to avoid

skin contact.

Respiratory

- Government-approved

respirator: A dust/mist filtering

respirator (e.g., N95 or P3)

should be used when working

with the powder outside of a

fume hood or in poorly

ventilated areas.

Protects the respiratory system

from potential irritation caused

by inhaling fine dust particles.

[3]

Operational Plan: Handling and Disposal
This section provides a step-by-step guide for the safe handling and disposal of N-
Acetyltyrosine in a laboratory setting.

Pre-Operational Checks
Consult the Safety Data Sheet (SDS): Always review the most current SDS for N-
Acetyltyrosine before beginning any work.[1]

Ensure Proper Ventilation: Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood, especially when handling the powdered form.[5]
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Assemble all necessary PPE: Before handling the chemical, ensure all required PPE is

available and in good condition.

Locate Emergency Equipment: Confirm the location and operational status of eyewash

stations and safety showers.[6]

Step-by-Step Handling Procedure (Example: Weighing
and Dissolving)
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Caption: Workflow for Safely Handling N-Acetyltyrosine.
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Don PPE: Put on all required personal protective equipment.

Prepare Workspace: Ensure the chemical fume hood is operational and the work surface is

clean and uncluttered.

Weighing: Carefully weigh the desired amount of N-Acetyltyrosine powder on a tared weigh

boat. Avoid creating dust. If dust is generated, ensure it is contained within the fume hood.

Transfer: Gently transfer the weighed powder into a suitable container (e.g., a beaker or

flask).

Dissolving: Add the chosen solvent to the container. A stock solution can be made by

dissolving N-Acetyltyrosine in organic solvents like ethanol, DMSO, or dimethylformamide.

[1] For aqueous solutions, it can be dissolved directly in buffers like PBS.[1]

Mixing: Use a magnetic stirrer or other appropriate method to ensure the compound is fully

dissolved.

Storage of Solution: If preparing an aqueous stock solution, it is recommended not to store it

for more than one day.[1] For solutions in organic solvents, store in a tightly sealed container

at -20°C.

Post-Operational Procedures
Decontamination: Clean the work area and any equipment used with appropriate cleaning

agents.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound

and removing gloves.[5]

Documentation: Record the use of the chemical in the laboratory inventory.

Disposal Plan
N-Acetyltyrosine is not classified as a dangerous substance for transport and is generally

considered a non-hazardous material for disposal.[1][3] However, all waste disposal must be

conducted in accordance with local, state, and federal regulations.[3]
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Solid Waste: Unused N-Acetyltyrosine powder and contaminated disposable materials

(e.g., weigh boats, gloves, paper towels) should be collected in a sealed container and

disposed of as non-hazardous chemical waste.

Liquid Waste: Solutions of N-Acetyltyrosine should not be poured down the drain.[3] They

should be collected in a designated, labeled waste container for chemical waste disposal.

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[3]

By adhering to these guidelines, researchers can confidently and safely work with N-
Acetyltyrosine, fostering a culture of safety and precision in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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